Cas no 2171893-11-9 (1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• CAS No: 2171893-11-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6244460
• PubChem ID: 165508015
• Update Time: 2025-07-09

1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• EN300-1292699
• 1-methyl-3-[3-(propan-2-yl)-1H-pyrazol-1-yl]-1H-pyrazole-4-carbaldehyde
• 2171893-11-9

• Inchi： 1S/C11H14N4O/c1-8(2)10-4-5-15(12-10)11-9(7-16)6-14(3)13-11/h4-8H,1-3H3
• InChI Key： BGVDBUGXUVWTNY-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=C1N1C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.7Ų

Additional information on 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde (CAS: 2171893-11-9)

In recent years, the compound 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde (CAS: 2171893-11-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique pyrazole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing interest in this compound is driven by its structural versatility and its ability to interact with multiple biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs a one-pot reaction under mild conditions, significantly improving the scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications. Additionally, the study highlighted the compound's stability under physiological conditions, which is a key factor for its viability as a drug candidate.

Pharmacological investigations have revealed that 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, outperforming several commercially available nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory agents with reduced side effects.

In the realm of oncology, preliminary in vitro studies have shown that this compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. A 2023 research paper published in Bioorganic & Medicinal Chemistry Letters reported that 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde disrupts mitochondrial function in cancer cells, leading to caspase-3 activation and subsequent programmed cell death. These results underscore its potential as a chemotherapeutic agent, though further in vivo studies are warranted to validate these effects.

Despite these promising findings, challenges remain in the development of 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have begun to explore structural modifications to enhance its drug-like properties, including the introduction of solubilizing groups and the optimization of its pharmacokinetic profile.

In conclusion, 1-methyl-3-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde (CAS: 2171893-11-9) represents a promising scaffold for drug discovery, with demonstrated efficacy in multiple therapeutic areas. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be essential to fully realize its potential. The compound's versatility and biological activity make it a compelling subject for future studies in chemical biology and pharmaceutical sciences.